Cas no 2167939-16-2 (3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride)

• Product Name: 3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride
• CAS No: 2167939-16-2
• MF: C₁₀H₁₃F₂NO₂S
• MW: 249.277528524399
• CID: 6587609
• PubChem ID: 165531909
• Update Time: 2025-07-19

3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride
• 3-amino-2-[(4-fluorophenyl)methyl]propane-1-sulfonyl fluoride
• EN300-1576985
• 2167939-16-2

• Inchi： 1S/C10H13F2NO2S/c11-10-3-1-8(2-4-10)5-9(6-13)7-16(12,14)15/h1-4,9H,5-7,13H2
• InChI Key： MBEJLIXEPQMPDS-UHFFFAOYSA-N
• SMILES： S(CC(CN)CC1C=CC(=CC=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 249.06350616g/mol
• Monoisotopic Mass: 249.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride

3-Amino-2-(4-Fluorophenyl)methylpropane-1-sulfonyl Fluoride (CAS No. 2167939-16-2): An Overview of a Versatile Compound in Medicinal Chemistry

3-Amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride (CAS No. 2167939-16-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in various synthetic transformations. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride is characterized by a sulfonyl fluoride functional group attached to a propyl chain, which is further substituted with an amino group and a 4-fluorophenylmethyl moiety. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

One of the key features of 3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride is its reactivity as a sulfonyl fluoride. Sulfonyl fluorides are known to undergo nucleophilic substitution reactions, making them useful intermediates in the synthesis of sulfonamides and other sulfur-containing compounds. This reactivity has been exploited in the development of new synthetic methodologies and in the preparation of biologically active molecules.

Recent studies have highlighted the potential of 3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can be used as a building block for the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for further optimization.

In addition to its antiviral properties, 3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride has also shown promise in the development of anticancer agents. A research group at the University of California, San Francisco, investigated the cytotoxic effects of this compound on various cancer cell lines. Their findings indicated that certain derivatives of this compound were effective in inhibiting cell proliferation and inducing apoptosis in cancer cells, particularly those derived from breast and lung tumors.

The synthesis of 3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride has been optimized using modern synthetic techniques. One common approach involves the reaction of 4-fluorobenzyl bromide with 3-amino-1-propanesulfonyl fluoride in the presence of a base such as potassium carbonate. This method yields high purity product with good yields, making it suitable for large-scale production.

The physical properties of 3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride, including its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for understanding its behavior in different solvents and reaction conditions. For example, its solubility in polar solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug delivery systems.

In conclusion, 3-amino-2-(4-fluorophenyl)methylpropane-1-sulfonyl fluoride (CAS No. 2167939-16-2) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and reactivity make it an attractive candidate for various synthetic transformations and biological applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.